2-benzyl-4-[3-(2-fluorophenyl)propanoyl]morpholine
Overview
Description
2-benzyl-4-[3-(2-fluorophenyl)propanoyl]morpholine, also known as BFPM, is a synthetic compound that belongs to the class of morpholine-based drugs. This compound has gained significant attention in recent years due to its potential therapeutic applications in various diseases.
Mechanism of Action
The exact mechanism of action of 2-benzyl-4-[3-(2-fluorophenyl)propanoyl]morpholine is not fully understood. However, it is believed to act by inhibiting various signaling pathways that are involved in cell growth and survival. This compound has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is known to play a crucial role in cancer cell growth and survival. This compound has also been shown to inhibit the activity of the Wnt/beta-catenin pathway, which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce DNA damage, inhibit cell proliferation, and induce apoptosis in cancer cells. This compound has also been shown to reduce beta-amyloid plaque formation and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-benzyl-4-[3-(2-fluorophenyl)propanoyl]morpholine is its potent anticancer properties. This compound has been shown to have cytotoxic effects against various cancer cell lines, which makes it a promising candidate for further development as an anticancer agent. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-benzyl-4-[3-(2-fluorophenyl)propanoyl]morpholine. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the optimization of this compound for use as an anticancer agent. This could involve the development of more soluble derivatives of this compound or the combination of this compound with other anticancer drugs. Finally, there is a need for further research on the potential use of this compound in the treatment of Alzheimer's disease. This could involve the development of more potent derivatives of this compound or the combination of this compound with other drugs that target different aspects of the disease.
Scientific Research Applications
2-benzyl-4-[3-(2-fluorophenyl)propanoyl]morpholine has been extensively studied for its potential therapeutic applications. One of the main areas of research has been its use as an anticancer agent. In vitro studies have shown that this compound has potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to induce apoptosis, inhibit cell migration, and reduce tumor growth in animal models.
In addition to its anticancer properties, this compound has also been studied for its potential use in the treatment of Alzheimer's disease. In vitro studies have shown that this compound can inhibit the formation of beta-amyloid plaques, which are a hallmark of Alzheimer's disease. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Properties
IUPAC Name |
1-(2-benzylmorpholin-4-yl)-3-(2-fluorophenyl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FNO2/c21-19-9-5-4-8-17(19)10-11-20(23)22-12-13-24-18(15-22)14-16-6-2-1-3-7-16/h1-9,18H,10-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDLJZZMTCRBINH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)CCC2=CC=CC=C2F)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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